Methyl 2-bromo-5-cyano-3-methoxybenzoate
Overview
Description
Methyl 2-bromo-5-cyano-3-methoxybenzoate (MBCM) is a synthetic organic compound belonging to the class of carboxylic acid esters. It has been used in a variety of scientific research applications, including in the synthesis of organic compounds, as a catalyst in organic reactions, and as a reagent in biochemical and physiological studies. MBCM is a versatile compound that is relatively inexpensive and easy to synthesize, making it an attractive option for researchers.
Scientific Research Applications
Methyl 2-bromo-5-cyano-3-methoxybenzoate has been used in a variety of scientific research applications, including in the synthesis of organic compounds, as a catalyst in organic reactions, and as a reagent in biochemical and physiological studies. Methyl 2-bromo-5-cyano-3-methoxybenzoate has been used in the synthesis of a variety of organic compounds, including β-lactams, pyridines, and quinolines. It has also been used as a catalyst in organic reactions, such as the synthesis of 1,2-diols and the hydrolysis of esters. In addition, Methyl 2-bromo-5-cyano-3-methoxybenzoate has been used as a reagent in biochemical and physiological studies, such as the analysis of protein-protein interactions and the identification of novel biomolecules.
Mechanism of Action
The mechanism of action of Methyl 2-bromo-5-cyano-3-methoxybenzoate is not fully understood, but it is believed to involve the formation of an intermediate product by the reaction of the ester group with the cyanoacetic acid, followed by the hydrolysis of the intermediate product to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of Methyl 2-bromo-5-cyano-3-methoxybenzoate are not fully understood, but it has been shown to have some effects on proteins and enzymes. In particular, Methyl 2-bromo-5-cyano-3-methoxybenzoate has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, Methyl 2-bromo-5-cyano-3-methoxybenzoate has been shown to reduce the activity of the enzyme phospholipase A2, which is involved in the synthesis of fatty acids.
Advantages and Limitations for Lab Experiments
Methyl 2-bromo-5-cyano-3-methoxybenzoate is a versatile compound that is relatively inexpensive and easy to synthesize, making it an attractive option for researchers. In addition, Methyl 2-bromo-5-cyano-3-methoxybenzoate is relatively non-toxic and has a low vapor pressure, making it suitable for use in laboratory experiments. However, Methyl 2-bromo-5-cyano-3-methoxybenzoate has a relatively low solubility in water, making it difficult to use in some biochemical and physiological studies.
Future Directions
There are a number of potential future directions for Methyl 2-bromo-5-cyano-3-methoxybenzoate research. These include further research into the biochemical and physiological effects of Methyl 2-bromo-5-cyano-3-methoxybenzoate, studies into the mechanism of action of Methyl 2-bromo-5-cyano-3-methoxybenzoate, and investigations into the potential use of Methyl 2-bromo-5-cyano-3-methoxybenzoate as a catalyst in organic synthesis. In addition, further studies could be conducted into the potential use of Methyl 2-bromo-5-cyano-3-methoxybenzoate as a reagent in the synthesis of other organic compounds, and into the potential use of Methyl 2-bromo-5-cyano-3-methoxybenzoate as a therapeutic agent.
properties
IUPAC Name |
methyl 2-bromo-5-cyano-3-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO3/c1-14-8-4-6(5-12)3-7(9(8)11)10(13)15-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIFDABGSCZPPPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1Br)C(=O)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-5-cyano-3-methoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
